Cas no 2911-73-1 (methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate)
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dimethoxy-α-hydroxybenzeneacetic acid methyl ester
- Mandelic acid, 3,4-dimethoxy-, methyl ester
- GLMSKFAHFLOMQJ-UHFFFAOYSA-N
- methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate
- Methyl (3,4-dimethoxyphenyl)(hydroxy)acetate
- Methyl (3,4-dimethoxyphenyl)(hydroxy)acetate #
- 3,4-Dimethoxy-alpha-hydroxybenzeneacetic acid methyl ester
- Methyl .alpha.-hydroxy-.alpha.-(3,4-dimethoxyphenyl)acetate
- Benzeneacetic acid, alpha-hydroxy-3,4-dimethoxy-, methyl ester
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- Inchi: 1S/C11H14O5/c1-14-8-5-4-7(6-9(8)15-2)10(12)11(13)16-3/h4-6,10,12H,1-3H3
- InChI Key: GLMSKFAHFLOMQJ-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)C1C=CC(=C(C=1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Topological Polar Surface Area: 65
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867548-1g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-5g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 5g |
$1821.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-10g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 10g |
$2701.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-0.05g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-0.1g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-0.25g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-0.5g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-1.0g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1867548-2.5g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1867548-5.0g |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate |
2911-73-1 | 5g |
$2858.0 | 2023-05-26 |
methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate
Comprehensive Overview of Methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate (CAS No. 2911-73-1)
Methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate, with the CAS number 2911-73-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its dimethoxyphenyl and hydroxyacetate functional groups, plays a pivotal role in synthetic chemistry due to its unique structural properties. Researchers and industry professionals often search for terms like "synthesis of methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate", "applications of CAS 2911-73-1", and "safety data for hydroxyacetate derivatives", reflecting its relevance in modern scientific inquiries.
The compound's molecular structure, featuring a hydroxyacetate moiety attached to a 3,4-dimethoxyphenyl ring, makes it a versatile intermediate in the production of fine chemicals. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods. For instance, questions like "How to reduce waste in methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate synthesis?" or "Biocatalytic routes for CAS 2911-73-1" are increasingly common in academic and industrial forums. These queries align with global efforts to minimize environmental impact while maintaining high yields.
In pharmaceutical applications, methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate serves as a precursor for bioactive molecules. Its dimethoxy and hydroxy groups are critical for interactions with biological targets, making it a subject of studies on drug discovery and medicinal chemistry. Searches such as "CAS 2911-73-1 in drug development" or "role of hydroxyacetate esters in pharmacology" highlight its potential in designing novel therapeutics. Additionally, its stability under various conditions is frequently investigated, with terms like "storage recommendations for methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate" appearing in technical discussions.
Analytical techniques for characterizing CAS 2911-73-1, such as HPLC, NMR, and mass spectrometry, are another area of focus. Researchers often seek information on "purity standards for methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate" or "spectral data interpretation for hydroxyacetate esters". These topics underscore the compound's importance in quality control and regulatory compliance, particularly in industries requiring high-precision materials.
Beyond its technical applications, methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate is also discussed in the context of intellectual property and patent literature. Queries like "patents involving CAS 2911-73-1" or "licensing opportunities for dimethoxyphenyl derivatives" reflect its commercial value. As innovation in chemical synthesis accelerates, this compound continues to be a focal point for both academic and industrial stakeholders.
In summary, methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate (CAS 2911-73-1) is a multifaceted compound with broad applicability in research and industry. Its structural features, combined with growing interest in sustainable chemistry and bioactive molecule design, ensure its ongoing relevance. By addressing common search queries and aligning with contemporary scientific trends, this overview provides a robust foundation for further exploration of this valuable chemical entity.
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